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Compound of Interest

Compound Name: XE991

Cat. No.: B1202589

XE991, a potent and selective blocker of KCNQ voltage-gated potassium channels, requires
careful handling in a laboratory setting to ensure the safety of researchers and scientists.[1]
This guide provides essential information on personal protective equipment (PPE), safe
handling procedures, and disposal of XE991, presented to support drug development
professionals in maintaining a safe research environment.

Hazard Identification and GHS Classification

XE991 (hydrochloride) is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), its hazard statements
are as follows:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[2]

Personal Protective Equipment (PPE) for Handling
XE991
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Given the hazardous nature of XE991, the following personal protective equipment is

mandatory to prevent exposure.

PPE Category

Specific Recommendations

Rationale

Respiratory Protection

NIOSH-approved respirator

To prevent inhalation of the
solid crystalline powder and

avoid respiratory tract irritation.

[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and
irritation.[2][3]

Eye Protection

Safety glasses with side-

shields or goggles

To protect eyes from dust
particles and potential

splashes.[2]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes

To minimize skin exposure.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for XE991 dihydrochloride.
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Property

Value

Source

Molecular Formula

C26H20N20 - 2HCI

[4]

Formula Weight 449.4 g/mol [4]
Purity >98% [4][5]
Appearance Crystalline solid [3B1141[5]
Solubility in Water 100 mM [1]
Solubility in DMSO ~2 mg/mL [315]
Solubility in DMF:PBS (pH 7.2) ~0.5 mg/mL e

(1:2)

Storage Temperature

-20°C for long-term storage

[3](5]

ICso for KCNQ1 0.75 pM [4][6][7]
ICso for KCNQ2 0.71 pM [4][6][7]
ICso for KCNQ2+3 0.6 UM [41[6][7]
ECso for Acetylcholine Release 490 nM [41[8]

Operational Plan for Handling and Disposal

1.

Preparation and Weighing:

Always handle XE991 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.

Before use, ensure all necessary PPE is correctly worn.

When weighing the solid, use a microbalance within a ventilated enclosure to prevent

dissemination of the powder.

. Solution Preparation:
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XE991 dihydrochloride is soluble in water (up to 100 mM) and DMSO (approximately 2
mg/mL).[1][3][5]

For aqueous solutions, it is recommended to prepare them fresh on the day of use.[1] If
storage is necessary, solutions can be stored at -20°C for up to one month.[1]

When preparing solutions, add the solvent to the solid slowly to avoid splashing.
. Experimental Use:

Clearly label all containers with the name of the compound, concentration, solvent, and date
of preparation.

Avoid direct contact with the skin, eyes, and clothing during all experimental procedures.[3]

[5]

If skin contact occurs, wash the affected area thoroughly with soap and water. If eye contact
occurs, flush with copious amounts of water for at least 15 minutes and seek medical
attention.

. Disposal Plan:

All waste materials contaminated with XE991, including empty vials, pipette tips, and gloves,
should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not allow the undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.[2]

Experimental Workflow for Safe Handling of XE991
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Caption: Workflow for the safe handling of XE991, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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